molecular formula C11H13N3O2 B8272111 5-Cyano-6-(isobutylamino)picolinic acid

5-Cyano-6-(isobutylamino)picolinic acid

Cat. No. B8272111
M. Wt: 219.24 g/mol
InChI Key: SFIZAQVQVZIPJM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Cyano-6-(isobutylamino)picolinic acid is a useful research compound. Its molecular formula is C11H13N3O2 and its molecular weight is 219.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Cyano-6-(isobutylamino)picolinic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Cyano-6-(isobutylamino)picolinic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

5-Cyano-6-(isobutylamino)picolinic acid

Molecular Formula

C11H13N3O2

Molecular Weight

219.24 g/mol

IUPAC Name

5-cyano-6-(2-methylpropylamino)pyridine-2-carboxylic acid

InChI

InChI=1S/C11H13N3O2/c1-7(2)6-13-10-8(5-12)3-4-9(14-10)11(15)16/h3-4,7H,6H2,1-2H3,(H,13,14)(H,15,16)

InChI Key

SFIZAQVQVZIPJM-UHFFFAOYSA-N

Canonical SMILES

CC(C)CNC1=C(C=CC(=N1)C(=O)O)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 6-chloro-5-cyanopicolinic acid (30 mg, 0.16 mmol), isopropylamine (20 ul, 0.23 mmol), and KF (28 mg, 0.48 mmol) in N-methylpyrrolidinone (1 ml) was heated for 18 hrs at 95° C. The mixture was diluted with water (4 ml) and standed overnight. The resulting precipitate was collected by filtration and dried under vacuum to afford 25 mg (75%) of the desired product 70. 1H NMR (600 MHz, DMSO-d6) δ 13.2 (s, 1H), 8.03 (d, 1H, J=7.8 Hz), 7.25-7.21 (m, 1H), 7.17 (d, 1H, J=7.8 Hz), 3.26-3.24 (m, 2H), 1.99-1.95 (m, 1H), 0.89 (d, 6H, 6.6 Hz). MS: m/z Calcd 219.2 Found MH+ 220.1
Quantity
30 mg
Type
reactant
Reaction Step One
Quantity
20 μL
Type
reactant
Reaction Step One
Name
Quantity
28 mg
Type
reactant
Reaction Step One
Quantity
1 mL
Type
reactant
Reaction Step One
Name
Quantity
4 mL
Type
solvent
Reaction Step Two
Yield
75%

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